Cas no 6377-18-0 (Chartreusin)

Chartreusin structure

Product Name:Chartreusin

CAS No:6377-18-0

Molecular Formula:C₃₂H₃₂O₁₄

Molecular Weight:640.58808

CID:503669

PubChem ID:5281394

Chartreusin Properties

Names and Identifiers

- Benzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione,10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-a-D-galactopyranosyl)-b-D-galactopyranosyl]oxy]-6-hydroxy-1-methyl-
- Benzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione,10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-a-D-galactopyranosyl)-b-D-gala
- CHARTREUSIN
- antibioticx-465a
- chartreusin from streptomyces*chartreusis
- u-7257
- NSC 5159
- CHEBI:3580
- Q15410881
- 6377-18-0
- UNII-HS0H395E3O
- M01618
- NS00011744
- DTXSID20930431
- HY-121136
- CCG-208644
- [(2S,3R,4S,5R,6R)-3-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyl-tetrahydropyran-2-yl]oxy-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-hydroxy-methyl-[?]dione
- 10-{3-[2-(3,5-Dihydroxy-4-methoxy-6-methyl-tetrahydro-pyran-2-yl)-ethoxy]-4,5-dihydroxy-6-methyl-tetrahydro-pyran-2-yloxy}-6-hydroxy-1-methyl-benzo[h!chromeno[5,4,3-cde!chromene-5,12-dione
- Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl- (9CI)
- Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-.alpha.-D-galactopyranosyl)-.beta.-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-
- CHEMBL1554674
- HS0H395E3O
- BRN 0075649
- 4-19-00-03078 (Beilstein Handbook Reference)
- Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-
- AKOS040745662
- Lambdamycin
- Chartreusin, dihydrate
- C09181
- X 465A
- Antibiotic X-465A
- CHARTREUSIN [MI]
- PONPPNYZKHNPKZ-RYBWXQSLSA-N
- SCHEMBL973723
- CS-0079527
- NCGC00163668-01
- NSC-5159
- CHARTREUSIN, (-)-
- 3-[(2S,3R,4S,5R,6R)-3-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4,5-dihydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
- AKOS004902212
- DTXSID50871929
- SCHEMBL973724
- WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 &QH 2
- 3-[3-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
- Neuro_000004
- SMR001565476
- 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h]chromeno[5,4,3-cde]chromen-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside
- WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1
- NSC5159
- PONPPNYZKHNPKZ-UHFFFAOYSA-N
- MLS002701890
- 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h]chromeno[5,4,3-cde]chromen-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside #
- 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside
- CHEMBL357992
- Benzo[h][1]benzopyrano[5,3-cde][1]benzopyran-5,12-dione, 10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-.alpha.-D-galactopyranosyl)-.beta.-D-galactopyranosyl]oxy]-6-hydroxy-1-methyl-
- MLS003559964
- U-7257 X 465A NSC 5159 Lambdamycin CHARTREUSIN Antibiotic X-465A Chartreusin, dihydrate WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 &QH 2
- G91333
- 10-[[6-Deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl]oxy]-6-hydroxy-1-methylbenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione; Antibiotic X 465A; Lambdamycin; NSC 5159;
- DTXCID901359158
- 3-((2S,3R,4S,5R,6R)-3-((2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-methyloxan-2-yl)oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo(10.6.2.02,7.09,19.016,20)icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
- DA-62258
- Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-(9CI)
- +Expand
- InChIKey： PONPPNYZKHNPKZ-RYBWXQSLSA-N
- Inchi： InChI=1S/C32H32O14/c1-10-8-9-15-18-16(10)29(38)45-26-17-13(23(35)20(19(18)26)30(39)43-15)6-5-7-14(17)44-32-28(24(36)21(33)11(2)42-32)46-31-25(37)27(40-4)22(34)12(3)41-31/h5-9,11-12,21-22,24-25,27-28,31-37H,1-4H3/t11-,12-,21+,22+,24+,25-,27+,28-,31-,32+/m1/s1
- SMILES： CC1C(C(C(C(O1)OC2=CC=CC3=C2C4=C5C6=C(C=CC(=C6C(=O)O4)C)OC(=O)C5=C3O)OC7C(C(C(C(O7)C)O)OC)O)O)O

Computed Properties

Exact Mass: 640.17900
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 5
Monoisotopic Mass: 640.179206
Heavy Atom Count: 46
Complexity: 1150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 10
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 200

Experimental Properties

LogP: 1.36980
PSA: 207.72000
Refractive Index: 1.6130 (estimate)
Boiling Point: 592.39°C (rough estimate)
Melting Point: 185 ºC
Flash Point: 307.8°C
Solubility: Almost insoluble (0.017 g/l) (25 º C),
Color/Form: Not determined
Solubility: Not determined
Specific Rotation: D25 +132.5° (c = 0.2 in pyridine); D25 -33° (c = 0.3 in glacial acetic acid)
Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),

Chartreusin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EA4R-1mg	CHARTREUSIN	6377-18-0	≥98%	1mg	$91.00	2024-04-22
A2B Chem LLC	AG65515-1mg	CHARTREUSIN	6377-18-0	≥98%	1mg	$45.00	2024-04-19
BioAustralis	BIA-C1124-5 mg	Chartreusin	6377-18-0	>95%byHPLC	5mg	$205.00	2023-09-13
LKT Labs	C2803-5 mg	Chartreusin	6377-18-0	≥98%	5mg	$238.60	2023-07-11
TRC	C291848-1mg	Chartreusin	6377-18-0		1mg	$ 150.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-202994-5 mg	Chartreusin,	6377-18-0	≥98%	5mg	￥790.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci21314-1mg	Chartreusin	6377-18-0	98%	1mg	￥592.00	2023-09-09

Chartreusin Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:6377-18-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:6377-18-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Chartreusin Related Literature

1. Chrymutasins: a new type of aglycone related to chartreusin; novel antitumour antibiotics from a mutant of Streptomyces chartreusis

Hideaki Uchida,Yasukazu Nakakita,Nobuyasu Enoki,Naoki Abe,Takehiko Nakamura,Masanobu Munekata J. Chem. Soc. Chem. Commun. 1994 323
2. Naphthopyranones – isolation, bioactivity, biosynthesis and synthesis

Christopher D. Donner Nat. Prod. Rep. 2015 32 578
3. Antitumor compounds from actinomycetes: from gene clusters to new derivatives by combinatorial biosynthesis

Carlos Olano,Carmen Méndez,José A. Salas Nat. Prod. Rep. 2009 26 628
4. Pattern of acetate incorporation into the aglycone of chartreusin. Evidence from 13C nuclear magnetic resonance studies for a single-chain polyketide intermediate

Phyllis Canham,Leo C. Vining J. Chem. Soc. Chem. Commun. 1976 319
5. Overview of coumarin-fused-coumarins: synthesis, photophysical properties and their applications

Manashi Sarmah,Kangkana Chutia,Dhiraj Dutta,Pranjal Gogoi Org. Biomol. Chem. 2022 20 55
6. Type II polyketide synthases: gaining a deeper insight into enzymatic teamwork

Christian Hertweck,Andriy Luzhetskyy,Yuri Rebets,Andreas Bechthold Nat. Prod. Rep. 2007 24 162
7. An invocation for computational evaluation of isomerization transforms: cationic skeletal reorganizations as a case study

Alexander W. Schuppe,Yannan Liu,Timothy R. Newhouse Nat. Prod. Rep. 2021 38 510
8. Synthesis of 7-hydroxy-6H-naphtho[2,3-c]coumarin via a TsOH-mediated tandem reaction

Ding Wang,Zhishuang Ma,Nana Wang,Chenyu Li,Tao Wang,Yong Liang,Zunting Zhang Chem. Commun. 2020 56 10369
9. Electrochemical monitoring of ROS generation by anticancer agents: the case of chartreusin

Antonio Doménech-Carbó,Gerardo Cebrián-Torrejón,Noemí Montoya,Nico Ueberschaar,Marcus Tullius Scotti,Zohra Benfodda,Christian Hertweck RSC Adv. 2017 7 45200
10. Bipiperidine conjugates as soluble sugar surrogates in DNA-intercalating antiproliferative polyketides

Nico Ueberschaar,Florian Meyer,Hans-Martin Dahse,Christian Hertweck Chem. Commun. 2016 52 4894

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